Cas no 341966-92-5 (2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile)

• Product Name: 2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile
• CAS No: 341966-92-5
• MF: C₁₃H₁₀N₄O₃
• MW: 270.243502140045
• CID: 5019288
• Update Time: 2025-07-02

2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile
• 2-[(2E)-1-methoxy-3-[(4-nitrophenyl)amino]prop-2-en-1-ylidene]propanedinitrile
• 2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile

• Inchi： 1S/C13H10N4O3/c1-20-13(10(8-14)9-15)6-7-16-11-2-4-12(5-3-11)17(18)19/h2-7,16H,1H3/b7-6+
• InChI Key： JNRNERYXONJVER-VOTSOKGWSA-N
• SMILES： O(C)/C(=C(/C#N)\C#N)/C=C/NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 489
• XLogP3: 1.9
• Topological Polar Surface Area: 115

Additional information on 2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile

Introduction to 2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile (CAS No. 341966-92-5)

2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile, a compound with the chemical identifier CAS No. 341966-92-5, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules known as chalcones, which are characterized by a phenyl-α,β-unsaturated carbonyl system. The presence of specific functional groups, such as the 1-methoxy and 4-nitroanilino substituents, contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The synthesis of 2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile involves a series of well-established organic reactions, including condensation and cyclization processes. The malononitrile moiety introduces a high electron-withdrawing effect, which can modulate the electronic properties of the aromatic system and influence its interactions with biological targets. This compound has been studied for its potential applications in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer research.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile with greater accuracy. Molecular docking studies have revealed that this compound can interact with various protein targets, including enzymes and receptors involved in signal transduction pathways. These interactions suggest that it may possess multiple mechanisms of action, making it a promising candidate for the treatment of complex diseases.

In vitro experiments have demonstrated that 2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile exhibits significant inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The 4-nitroanilino group, in particular, has been shown to enhance binding affinity by forming hydrogen bonds and π-stacking interactions with key residues in the active sites of these enzymes. This structural feature is critical for optimizing drug efficacy and minimizing off-target effects.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are derived from natural compounds that have been structurally modified to improve their pharmacological properties. 2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile aligns with this trend by incorporating elements from both synthetic and natural origins. The malononitrile group is a common feature in bioactive molecules, while the nitroaromatic ring system provides additional opportunities for functionalization.

The synthesis of this compound also highlights the importance of green chemistry principles in modern drug development. By employing catalytic methods and solvent systems that minimize waste and energy consumption, researchers can produce 2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile in an environmentally sustainable manner. Such approaches are increasingly favored by regulatory agencies and pharmaceutical companies alike.

Future research directions for 2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile include exploring its potential as an intermediate in the synthesis of more complex derivatives. By modifying the substituents on the aromatic rings or introducing additional functional groups, chemists can generate libraries of compounds with tailored biological activities. High-throughput screening techniques will be instrumental in identifying lead candidates for further development.

The impact of this compound on drug discovery is further underscored by its potential to address unmet medical needs. Chronic diseases such as cancer and inflammation remain significant global health challenges, and new therapeutic strategies are urgently required. 2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile represents a promising starting point for developing innovative treatments that leverage its unique chemical properties.

In conclusion, 2-[1-Methoxy-3-(4-nitroanilino)-2-propenylidene]malononitrile (CAS No. 341966-92-5) is a versatile compound with significant potential in pharmaceutical research. Its structural features enable interactions with multiple biological targets, while its synthetic accessibility allows for further modifications to enhance efficacy. As our understanding of molecular recognition continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.